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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)oxazole

CAS No.: 46047-24-9

Cat. No.: B1595145 Get Quote

Executive Summary & Chemical Identity
2-(4-Chlorophenyl)oxazole (and its derivatives such as 2-(4-chlorophenyl)-5-phenyloxazole,

CAS: 24285-73-2) belongs to the class of halogenated aromatic heterocycles.[1] Unlike

standard organic waste, this compound contains a chlorine atom attached to a stable aromatic

system.

Operational Criticality:

Do NOT dispose of in standard "Non-Halogenated" solvent streams.

Do NOT dispose of down the drain.

Do NOT mix with strong oxidizers (e.g., nitric acid, perchlorates) due to the reactive nature of

the oxazole ring.
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Property Detail

Chemical Class Halogenated Heterocycle

Molecular Formula C₉H₆ClNO (core structure)

Primary Hazard Irritant (Skin/Eye/Respiratory), Aquatic Toxicity

Waste Stream Halogenated Organic

Incineration Req.
High-Temperature (>1100°C) with HCl

scrubbing

Hazard Assessment & PPE Matrix
This compound is generally stable but poses specific risks during handling and disposal. The

chlorine substituent increases its lipophilicity and environmental persistence, necessitating

strict containment.

GHS Classification (Derived from Analogous Structures)
H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3]

H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated aromatics).

Personal Protective Equipment (PPE) Standards
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Zone PPE Requirement Rationale

Respiratory N95 or P100 Respirator

Required if handling solid

powder outside a fume hood to

prevent inhalation of irritant

dust.

Dermal Nitrile Gloves (Double-gloved)

Standard nitrile provides

adequate resistance. Double

gloving prevents permeation

during spill cleanup.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

for powders; goggles seal

against airborne particulates.

Body Lab Coat (Buttoned)

Prevents contamination of

street clothes; critical for

persistent halogenated

compounds.

Waste Segregation Protocol (The "Halogenated"
Rule)
The most common compliance failure in laboratories is misclassifying chlorinated solids as

general trash or non-halogenated waste.

The Rule: Any waste stream containing >1-2% halogen content (by volume or weight) must be

classified as Halogenated Waste.

Step-by-Step Segregation
Solid Waste (Pure Substance):

Place the solid substance in a clear, wide-mouth jar (polyethylene or glass).

Label explicitly: "Hazardous Waste - Solid - 2-(4-Chlorophenyl)oxazole - Toxic/Irritant."
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Do not place in the general "chemically contaminated debris" bin unless that bin is

specifically destined for hazardous incineration.

Liquid Waste (Mother Liquors/Solutions):

If dissolved in solvents (e.g., DCM, Chloroform, Ethyl Acetate), the entire solution defaults

to the Halogenated Solvent Stream.

Why? Non-halogenated solvents are often used for fuel blending (energy recovery). The

presence of chlorine creates hydrochloric acid (HCl) during combustion, corroding

standard incinerators. It requires specialized facilities with acid scrubbers.

Waste Stream Decision Tree
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CRITICAL LOGIC: Trace Halogen Rule

Waste Generation:
2-(4-Chlorophenyl)oxazole

Physical State?

Solid / Powder Solution / Mother LiquorContaminated Debris
(Gloves, Paper)

STREAM B:
Hazardous Solid Waste

(Containerize)

Pure Compound

Solvent Type?

Double Bag

STREAM A:
Halogenated Organic Waste

(Red/Yellow Tag)

Contains Halogens
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtOAc)

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated oxazole waste. Note that even if dissolved

in non-halogenated solvents, the presence of the solute forces the stream into the Halogenated

category.

Spill Management Protocol
Immediate Action: If >1g of solid or >10mL of solution is spilled outside a containment hood.
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Evacuate & Ventilate: Clear the immediate area. If the spill is powder, turn off fans that might

disperse dust.

PPE Up: Don goggles, double nitrile gloves, and N95 respirator.

Containment:

Solids: Cover with wet paper towels (dampened with water or ethanol) to prevent dust

generation.

Liquids: Surround with absorbent pads or vermiculite.

Cleanup:

Scoop material into a wide-mouth jar.

Clean the surface with soap and water (detergent is necessary to solubilize the lipophilic

aromatic ring).

Verification: Use a UV lamp (long wave) if available. Many oxazoles are fluorescent; a

glowing surface indicates incomplete cleanup.

Spill Event Assess:
Solid vs Liquid

Solid:
Cover with wet pad

(Prevent Dust)

Liquid:
Absorb with Vermiculite

Clean Surface:
Detergent + Water

Verify:
UV Light Check (Optional)

Dispose:
Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safe spill remediation.

Final Disposal Methodology
The ultimate fate of 2-(4-Chlorophenyl)oxazole is High-Temperature Incineration.

Why Incineration?
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Chlorinated aromatics are chemically robust. Landfilling is prohibited under RCRA (Resource

Conservation and Recovery Act) for many halogenated organics due to groundwater leaching

risks.

Process: The waste is injected into a kiln operating above 1100°C.

Chemistry:

Scrubbing: The facility uses alkaline scrubbers (NaOH) to neutralize the Hydrogen Chloride

(HCl) gas produced, preventing acid rain formation. This is why segregation from non-

halogenated waste (which often goes to simpler fuel-blending kilns) is vital.

Regulatory Codes (USA/RCRA Context)
While 2-(4-Chlorophenyl)oxazole is not explicitly "P-listed" or "U-listed" by name, it falls under

the "Characteristic" guidelines if mixed with listed solvents.

D001: Ignitable (if in flammable solvent).

F-Codes (F001/F002): If mixed with spent halogenated solvents like Methylene Chloride.

Universal Labeling: "Hazardous Waste - Toxic - Halogenated."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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